Cas no 1806624-24-7 (2-(3-Bromo-2-oxopropyl)-5-(hydroxymethyl)mandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-5-(hydroxymethyl)mandelic acid
• CAS No: 1806624-24-7
• Molecular Formula: C₁₂H₁₃BrO₅
• Molecular Weight: 317.132623434067
• CID: 4940577

2-(3-Bromo-2-oxopropyl)-5-(hydroxymethyl)mandelic acid Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-5-(hydroxymethyl)mandelic acid

• InChIKey： UQWKKTNNDQXMOU-UHFFFAOYSA-N
• Inchi： 1S/C12H13BrO5/c13-5-9(15)4-8-2-1-7(6-14)3-10(8)11(16)12(17)18/h1-3,11,14,16H,4-6H2,(H,17,18)
• SMILES： BrCC(CC1C=CC(CO)=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Heavy Atom Count: 18
• Complexity: 307
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols